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Compound of Interest

Compound Name: D-erythro-MAPP

Cat. No.: B1670232

D-erythro-MAPP Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility, handling, and application of D-
erythro-MAPP.

Frequently Asked Questions (FAQSs)
Q1: What is D-erythro-MAPP and what is its primary mechanism of action?

Al: D-erythro-MAPP is a synthetic analog of ceramide.[1][2] Its primary mechanism of action
is the specific inhibition of alkaline ceramidase, with an IC50 of 1-5 uM.[2][3][4] This inhibition
leads to an elevation of endogenous ceramide levels, which in turn promotes growth
suppression and cell cycle arrest in the GO/G1 phase. It is a much weaker inhibitor of acid
ceramidase (IC50 >500 puM).

Q2: In which solvents is D-erythro-MAPP soluble?

A2: D-erythro-MAPP is soluble in several organic solvents, including DMSO and ethanol. For
detailed solubility information, please refer to the data summary table below.

Q3: What are the recommended storage conditions for D-erythro-MAPP?

A3: As a solid, D-erythro-MAPP should be stored at -20°C. Stock solutions in solvent can be
stored at -20°C for up to one month or at -80°C for up to six months. It is advisable to aliquot
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the stock solution to prevent repeated freeze-thaw cycles.
Q4: Is D-erythro-MAPP cell-permeable?
A4: Yes, D-erythro-MAPP is cell-permeable.

Solubility Data

The solubility of D-erythro-MAPP can vary between different solvents. The following table
summarizes the available quantitative data for solubility in DMSO and ethanol.

. Molar
Concentration .
Solvent Concentration Source
(mlv)
(mM)
DMSO 0.1 mg/mL ~0.28 mM Cayman Chemical
DMSO - 50 mM Abcam
Ethanol 5 mg/mL ~13.8 mM Sigma-Aldrich
Ethanol > 20 mg/mL >55.32 mM MedChemExpress
Ethanol - 50 mM Abcam

Note: The molecular weight of D-erythro-MAPP is approximately 361.56 g/mol .
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Issue

Possible Cause

Recommended Solution

Difficulty Dissolving D-erythro-

MAPP

Insufficient solvent volume or

inappropriate solvent.

Ensure you are using a
sufficient volume of the
recommended solvent (DMSO
or ethanol). Gentle warming
and vortexing can aid
dissolution. Refer to the
solubility table for

concentration guidelines.

Precipitation of D-erythro-
MAPP in Aqueous Media

D-erythro-MAPP has low

aqueous solubility.

When diluting a stock solution
into an aqueous buffer, ensure
the final concentration of the
organic solvent is low enough
to be tolerated by your
experimental system but high
enough to maintain solubility. It
may be necessary to prepare a
more dilute stock solution for

this purpose.

Inconsistent Experimental

Results

Degradation of D-erythro-
MAPP due to improper

storage.

Aliquot stock solutions and
store them at -20°C or -80°C to
minimize freeze-thaw cycles.
Use fresh aliquots for each
experiment. Stock solutions
are generally stable for up to

one month at -20°C.

Low Potency or Lack of
Cellular Effect

Incorrect concentration or

degraded compound.

Verify the concentration of your
stock solution and ensure it
has been stored correctly.
Confirm the purity of the D-
erythro-MAPP used.

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of D-erythro-MAPP in DMSO
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e Materials:

o D-erythro-MAPP (solid)

o Anhydrous DMSO

o Sterile microcentrifuge tubes
e Procedure:

o Weigh out the desired amount of D-erythro-MAPP. For example, to prepare 1 mL of a 10
mM stock solution, you will need 3.62 mg of D-erythro-MAPP (Molecular Weight = 361.56
g/mol).

o Add the appropriate volume of DMSO to the D-erythro-MAPP solid.

o Vortex the solution until the solid is completely dissolved. Gentle warming (e.g., in a 37°C
water bath) can be used to aid dissolution if necessary.

o Once fully dissolved, aliquot the stock solution into smaller volumes in sterile
microcentrifuge tubes.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term
storage (up to 6 months).

Visualizations
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Experimental Workflow: D-erythro-MAPP Stock Solution Preparation
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Caption: Workflow for preparing D-erythro-MAPP stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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